Cas no 88681-64-5 (2-Acetamido-3-(o-tolyl)acrylic acid)

2-Acetamido-3-(o-tolyl)acrylic acid Properties

Names and Identifiers

• 2-Acetamido-3-(o-tolyl)acrylic acid
• 2-acetamido-3-(2-methylphenyl)prop-2-enoic acid
• 2-Propenoic acid,2-(acetylamino)-3-(2-methylphenyl)-, (2Z)-
• 88681-64-5
• ALPHA-ACETAMIDO-2-METHYLCINNAMIC ACID
• A842840
• SCHEMBL187942
• (Z)-2-acetamido-3-(2-methylphenyl)prop-2-enoic acid
• AKOS005350358
• +Expand

• InChIKey： CHZDNJUDKTYQAS-XFFZJAGNSA-N
• Inchi： InChI=1S/C12H13NO3/c1-8-5-3-4-6-10(8)7-11(12(15)16)13-9(2)14/h3-7H,1-2H3,(H,13,14)(H,15,16)/b11-7-
• SMILES： CC1=CC=CC=C1C=C(C(=O)O)NC(=O)C

Computed Properties

• Exact Mass: 219.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 219.08954328g/mol
• Heavy Atom Count: 16
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• LogP: 1.94750
• PSA: 66.40000
• Melting Point: 192-194°C